Cas no 85908-97-0 (5-[[(1,1-dimethylethoxy)carbonyl]amino]Pentanoic acid methyl ester)

• Product Name: 5-[[(1,1-dimethylethoxy)carbonyl]amino]Pentanoic acid methyl ester
• CAS No: 85908-97-0
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 2135748
• PubChem ID: 13112353
• Update Time: 2025-04-21

5-[[(1,1-dimethylethoxy)carbonyl]amino]Pentanoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-[[(1,1-dimethylethoxy)carbonyl]amino]Pentanoic acid methyl ester
• Methyl 5-((tert-butoxycarbonyl)amino)pentanoate
• SCHEMBL15373104
• AKOS008227501
• Methyl 5-[[(1,1-dimethylethoxy)carbonyl]amino]pentanoate
• DA-38156
• DTXSID201199458
• 85908-97-0

• Inchi： 1S/C11H21NO4/c1-11(2,3)16-10(14)12-8-6-5-7-9(13)15-4/h5-8H2,1-4H3,(H,12,14)
• InChI Key： GVROIRXPCGJMQI-UHFFFAOYSA-N
• SMILES： O(C(NCCCCC(=O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 231.14705815Da
• Monoisotopic Mass: 231.14705815Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.6Ų